Cas no 35691-16-8 (2-Chloro-N,N-dimethylquinazolin-4-amine)

2-Chloro-N,N-dimethylquinazolin-4-amine structure
35691-16-8 structure
Product Name:2-Chloro-N,N-dimethylquinazolin-4-amine
CAS No:35691-16-8
MF:C10H10ClN3
MW:207.659500598907
MDL:MFCD00228418
CID:1029644
PubChem ID:12684342
Update Time:2025-07-30

2-Chloro-N,N-dimethylquinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-N,N-dimethylquinazolin-4-amine
    • 2-Chloro-N,N-dimethylquizolin-4-amine
    • (2-Chloroquinazolin-4-yl)-dimethylamine
    • 4-quinazolinamine, 2-chloro-N,N-dimethyl-
    • LogP
    • LS-11194
    • (2-chloro-quinazolin-4-yl)-dimethylamine
    • SCHEMBL1084629
    • EN300-247350
    • CS-0437672
    • 4-dimethylamino-2-chloroquinazoline
    • 35691-16-8
    • (2-Chloro-quinazolin-4-yl)-dimethyl-amine
    • MFCD00228418
    • AKOS011765110
    • DTXSID70506822
    • DTTPDWSQHPZGEY-UHFFFAOYSA-N
    • ALBB-031063
    • MDL: MFCD00228418
    • Inchi: 1S/C10H10ClN3/c1-14(2)9-7-5-3-4-6-8(7)12-10(11)13-9/h3-6H,1-2H3
    • InChI Key: DTTPDWSQHPZGEY-UHFFFAOYSA-N
    • SMILES: ClC1=NC2C=CC=CC=2C(=N1)N(C)C

Computed Properties

  • Exact Mass: 207.0565
  • Monoisotopic Mass: 207.0563250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 29Ų

Experimental Properties

  • PSA: 29.02

2-Chloro-N,N-dimethylquinazolin-4-amine Security Information

2-Chloro-N,N-dimethylquinazolin-4-amine Pricemore >>

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